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Compound of Interest

Compound Name: 2-Chloro-1,1,1-trifluoroethane

Cat. No.: B1216089 Get Quote

HCFC-133a: An Environmental Impact
Benchmark for Refrigerants
A Comparative Guide for Researchers and Drug Development Professionals

This guide provides a comprehensive comparison of the environmental impact of 1-chloro-

1,2,2-trifluoroethane (HCFC-133a) against a range of other common refrigerants. The following

sections present quantitative data, detailed experimental methodologies, and a visual

representation of refrigerant classification to aid in informed decision-making for researchers,

scientists, and professionals in drug development who may use these compounds in their

processes.

Environmental Impact Data Summary
The primary metrics used to evaluate the environmental impact of refrigerants are the Ozone

Depletion Potential (ODP) and the Global Warming Potential (GWP).[1][2] ODP quantifies a

substance's ability to destroy stratospheric ozone relative to chlorofluorocarbon-11 (CFC-11),

which has a reference ODP of 1.[3][4] GWP measures the heat-trapping ability of a gas in the

atmosphere relative to carbon dioxide (CO2), which has a GWP of 1 over a 100-year time

horizon.[5] Another critical parameter is the atmospheric lifetime, which indicates how long a

substance persists in the atmosphere.
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The table below summarizes these key environmental impact parameters for HCFC-133a and

other selected refrigerants from different classes.

Refrigerant
Chemical
Formula

Class
Atmospheri
c Lifetime
(years)

ODP
GWP (100-
year)

HCFC-133a C2H2ClF3 HCFC
4.45 - 4.6[5]

[6][7][8]

0.017 -

0.019[5][6][7]

[8]

380[7][8]

CFC-11 CCl3F CFC 45 1.0 4750

CFC-12 CCl2F2 CFC 100 1.0 10900

HCFC-22 CHClF2 HCFC 12 0.055 1810

HCFC-141b C2H3Cl2F HCFC 9.2[9] 0.11[9] 725[9]

HFC-134a C2H2F4 HFC 14 0 1430

HFC-32 CH2F2 HFC 5.4[10] 0 675

HFO-1234yf C3H2F4 HFO 0.03 (days) 0 <1

R-717

(Ammonia)
NH3

Natural

Refrigerant
Days 0 0

R-744 (CO2) CO2
Natural

Refrigerant
~100 0 1

R-290

(Propane)
C3H8

HC

(Hydrocarbon

)

Days 0 ~3

Methodologies for Determining Environmental
Impact
The determination of ODP and GWP values involves a combination of laboratory

measurements and atmospheric modeling rather than a single direct experiment. These

methodologies are established and periodically updated by international scientific bodies such

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://en.wikipedia.org/wiki/Scientific_Assessment_of_Ozone_Depletion
https://www.ipcc.ch/site/assets/uploads/2018/02/ipcc_wg3_ar5_annex-ii.pdf
https://juser.fz-juelich.de/record/44784/files/6592.pdf
https://ghgprotocol.org/sites/default/files/2024-08/Global-Warming-Potential-Values%20%28August%202024%29.pdf
https://en.wikipedia.org/wiki/Scientific_Assessment_of_Ozone_Depletion
https://www.ipcc.ch/site/assets/uploads/2018/02/ipcc_wg3_ar5_annex-ii.pdf
https://juser.fz-juelich.de/record/44784/files/6592.pdf
https://ghgprotocol.org/sites/default/files/2024-08/Global-Warming-Potential-Values%20%28August%202024%29.pdf
https://juser.fz-juelich.de/record/44784/files/6592.pdf
https://ghgprotocol.org/sites/default/files/2024-08/Global-Warming-Potential-Values%20%28August%202024%29.pdf
https://csl.noaa.gov/assessments/ozone/2018/
https://csl.noaa.gov/assessments/ozone/2018/
https://csl.noaa.gov/assessments/ozone/2018/
https://ozone.unep.org/system/files/documents/SAP_Presentation_36MOP_31Oct2024.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


as the Intergovernmental Panel on Climate Change (IPCC) and the World Meteorological

Organization (WMO) in their Scientific Assessment of Ozone Depletion reports.[5][8]

Ozone Depletion Potential (ODP) Calculation
The ODP of a substance is not measured directly but is calculated based on its atmospheric

lifetime and its effectiveness in destroying ozone compared to CFC-11. The methodology

involves:

Determining Atmospheric Lifetime: The atmospheric lifetime of a volatile organic compound

(VOC) like a refrigerant is determined by its rate of removal from the atmosphere. This is

primarily through photolysis (breakdown by sunlight) and reaction with hydroxyl radicals (OH)

in the troposphere.[11]

Laboratory Studies: Rate constants for the reaction of the compound with OH radicals are

measured in laboratory settings over a range of temperatures and pressures that simulate

atmospheric conditions.

Atmospheric Modeling: These kinetic data are then used as inputs for complex 2-D or 3-D

global atmospheric models that simulate atmospheric transport and chemistry to calculate

the overall atmospheric lifetime.[5][7][8]

Calculating Ozone Depletion Effectiveness: The models also simulate the transport of the

substance to the stratosphere, its breakdown, and the subsequent catalytic destruction of

ozone by the released chlorine or bromine atoms.

Normalizing to CFC-11: The calculated total ozone loss per unit mass of the substance is

then divided by the calculated total ozone loss per unit mass of CFC-11 to yield the ODP

value.[1][2] For refrigerant blends, the ODP is the mass-weighted average of the ODPs of its

individual components.[1]

Global Warming Potential (GWP) Calculation
The GWP of a gas is a measure of its radiative forcing (the change in net atmospheric energy)

compared to that of CO2 over a specific time horizon, typically 100 years. The calculation

involves:
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Measuring Infrared Absorption: The ability of a molecule to absorb infrared radiation is a key

factor in its GWP. The infrared absorption cross-section of the gas is measured in the

laboratory using techniques like Fourier Transform Infrared (FTIR) spectroscopy.[7][8][12]

This determines the wavelengths at which the molecule absorbs energy and the intensity of

that absorption.

Determining Atmospheric Lifetime: As with ODP, the atmospheric lifetime of the gas is a

critical component of the GWP calculation and is determined through laboratory kinetic

studies and atmospheric modeling.

Calculating Radiative Efficiency: The radiative efficiency, which is the radiative forcing per

unit change in atmospheric concentration, is calculated from the infrared absorption

spectrum and atmospheric properties.

Integrating over a Time Horizon: The GWP is then calculated by integrating the radiative

forcing of a pulse emission of the gas over a chosen time horizon (e.g., 100 years) and

dividing it by the integrated radiative forcing of a pulse emission of an equal mass of CO2

over the same period.[5] For refrigerant blends, the GWP is the mass-weighted average of

the GWPs of its individual components.[6]

Refrigerant Classification by Environmental Impact
The following diagram illustrates the logical classification of refrigerants based on their key

environmental impact characteristics.
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Caption: Classification of refrigerants based on environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1216089?utm_src=pdf-body-img
https://www.benchchem.com/product/b1216089?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216089?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. Infrared absorption - COMPUR Monitors - Experts in Gas Detection [compur.com]

2. pubs.acs.org [pubs.acs.org]

3. findaphd.com [findaphd.com]

4. researchgate.net [researchgate.net]

5. Scientific Assessment of Ozone Depletion - Wikipedia [en.wikipedia.org]

6. ipcc.ch [ipcc.ch]

7. juser.fz-juelich.de [juser.fz-juelich.de]

8. ghgprotocol.org [ghgprotocol.org]

9. Scientific Assessment of Ozone Depletion: 2018 [csl.noaa.gov]

10. ozone.unep.org [ozone.unep.org]

11. VOC Measurements | Atmospheric Chemistry Observations & Modeling
[www2.acom.ucar.edu]

12. researchgate.net [researchgate.net]

To cite this document: BenchChem. [benchmarking HCFC-133a environmental impact
against other refrigerants]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1216089#benchmarking-hcfc-133a-environmental-
impact-against-other-refrigerants]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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